Cas no 1021120-63-7 (5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide
• CAS No: 1021120-63-7
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 6140628
• PubChem ID: 42138855
• Update Time: 2025-05-21

5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide
• 5-ethyl-N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]thiophene-2-sulfonamide
• 5-ethyl-N-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)thiophene-2-sulfonamide
• AKOS024500349
• F5148-0228
• 1021120-63-7

• Inchi： 1S/C20H23N3O3S2/c1-3-17-9-12-20(27-17)28(25,26)21-13-4-14-23-19(24)11-10-18(22-23)16-7-5-15(2)6-8-16/h5-12,21H,3-4,13-14H2,1-2H3
• InChI Key： KPWNDHSINBAYQL-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2N=C(C3=CC=C(C)C=C3)C=CC2=O)(=O)=O)SC(CC)=CC=1

Computed Properties

• Exact Mass: 417.11808395g/mol
• Monoisotopic Mass: 417.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide

Introduction to 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide (CAS No. 1021120-63-7)

5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide, with the CAS number 1021120-63-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides and features a unique structural framework that includes a thiophene ring, an ethyl group, and a pyridazine moiety. The intricate structure of this molecule has led to its evaluation in various biological assays, particularly for its potential therapeutic applications.

The pyridazine core in the structure of 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide is known for its bioactive properties, which can contribute to a wide range of pharmacological activities. Pyridazines are heterocyclic compounds that have been extensively studied for their ability to modulate various biological targets, including enzymes and receptors. The presence of the thiophene ring further enhances the molecule's lipophilicity and stability, making it an attractive candidate for drug development.

Recent research has focused on the anti-inflammatory and antiproliferative properties of 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as a novel therapeutic agent for inflammatory diseases and cancer.

The sulfonamide group in the structure of 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide plays a crucial role in its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological activities, including antibacterial, antifungal, and antiviral properties. The sulfonamide moiety can also enhance the binding affinity of the molecule to specific protein targets, thereby improving its therapeutic efficacy.

In preclinical studies, 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide has shown promising results in animal models of inflammation and cancer. For instance, it effectively reduced inflammation in rodent models of arthritis and inhibited tumor growth in xenograft models of human cancer. These findings have paved the way for further clinical evaluation of this compound.

The synthesis of 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-sulfonamide involves a multi-step process that includes the formation of the pyridazine core, introduction of the thiophene ring, and attachment of the sulfonamide group. Advanced synthetic methods have been developed to optimize the yield and purity of this compound, ensuring its suitability for pharmaceutical applications.

From a pharmacokinetic perspective, 5-ethyl-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-y l]propyl}thiophene - 2 - sulfonamide exhibits favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 5 - ethyl - N - { 3 - [ 3 - ( 4 - methylphen yl ) - 6 - ox o - 1 , 6 - dihydrop y rid azine - 1 - yl ] prop yl } thiop h ene - 2 - sulf on amide (CAS No . 102 1 1 20 - 63 - 7) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry.